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Compound of Interest

Compound Name: 5-bromo-2-(piperidin-1-yl)aniline

Cat. No.: B3072751

Essential Safety and Handling Guide for 5-bromo-2-
(piperidin-1-yl)aniline

Disclaimer: No specific Safety Data Sheet (SDS) for 5-bromo-2-(piperidin-1-yl)aniline was
located. The following guidance is based on the safety data of structurally similar compounds,
including 5-Bromo-2-methylaniline, 5-Bromo-2-fluoroaniline, and other brominated anilines. It is

imperative to handle this compound with caution and to conduct a thorough risk assessment
before use.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational and disposal plans for handling 5-bromo-2-(piperidin-1-
yl)aniline in a laboratory setting.

Hazard Identification and Classification

Based on analogous compounds, 5-bromo-2-(piperidin-1-yl)aniline is anticipated to be
hazardous. The primary routes of exposure are inhalation, skin contact, and ingestion.
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Hazard Classification Category Precautionary Statement
Acute Oral Toxicity Category 4 Harmful if swallowed.[1][2]
Acute Dermal Toxicity Category 4 Harmful in contact with skin.[1]
Acute Inhalation Toxicity Category 4 Harmful if inhaled.[1]
Skin Corrosion/Irritation Category 2 Causes skin irritation.[1][2][3]

) o Causes serious eye irritation.
Serious Eye Damage/Irritation Category 2

[11[2][3]
Specific Target Organ Toxicity May cause respiratory
Category 3

(Single Exposure)

irritation.[1][2][3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The following equipment

should be worn at all times when handling this compound.
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PPE Category

Item

Specifications and
Rationale

Eye and Face Protection

Safety Goggles and Face
Shield

Chemical splash goggles are
mandatory. A face shield
should be worn over the
goggles, especially when there
is a risk of splashing or when

handling larger quantities.[4]

Skin Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Inspect gloves
for any signs of degradation or
puncture before use.
Contaminated gloves should
be disposed of immediately

following proper procedures.[5]

Lab Coat

A flame-resistant lab coat
should be worn and kept
buttoned to provide maximum

skin coverage.

Respiratory Protection

NIOSH-Approved Respirator

Use a NIOSH-approved
respirator with an appropriate
cartridge for organic vapors
and particulates if working
outside a certified chemical
fume hood or if aerosolization
is possible.[1][5]

Footwear

Closed-Toe Shoes

Shoes that fully cover the feet
are required to protect against

spills.

Step-by-Step Handling Protocol

Adherence to a strict protocol is essential for the safe handling of 5-bromo-2-(piperidin-1-

ylaniline.
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. Preparation and Engineering Controls:
Ensure that a calibrated chemical fume hood is used for all manipulations of the compound.

Verify that an eyewash station and safety shower are readily accessible and in good working
order.[1]

Prepare all necessary equipment and reagents before handling the compound to minimize
time and movement.

. Weighing and Transfer:
Handle the solid compound in a fume hood to avoid inhalation of any dust.
Use a spatula for transfers and avoid creating dust.
If making a solution, add the solid to the solvent slowly to prevent splashing.
. During the Experiment:
Keep the container with the compound tightly closed when not in use.[3]
Avoid contact with skin, eyes, and clothing.[5]
Wash hands thoroughly after handling, even if gloves were worn.[1][3]
. In Case of a Spill:
Evacuate the immediate area.
If safe to do so, contain the spill using an absorbent material suitable for chemical spills.

Place the contaminated material into a sealed, labeled container for hazardous waste
disposal.

Clean the spill area thoroughly.

. First Aid Measures:
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2][3]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.[1][2][3]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[2][3]

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[3][5]

Disposal Plan

Proper disposal of 5-bromo-2-(piperidin-1-yl)aniline and its containers is crucial to prevent
environmental contamination.

e Waste Collection: All waste containing this compound, including unused material,
contaminated absorbents, and disposable PPE, must be collected in a designated, labeled,
and sealed hazardous waste container.

» Waste Segregation: Halogenated organic waste should be segregated from other waste
streams.

o Disposal Method: Dispose of the hazardous waste through a licensed and approved waste
disposal facility.[1][3] Do not pour down the drain or discard in regular trash.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for safely handling 5-bromo-2-(piperidin-
1-ylaniline.
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Caption: Workflow for Safe Handling of 5-bromo-2-(piperidin-1-yl)aniline.

Quantitative Data from Analogous Compounds
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The following table summarizes some of the physical and chemical properties of a similar
compound, 5-Bromo-2-methylaniline. This data is for reference and may not be identical for 5-
bromo-2-(piperidin-1-yl)aniline.

Property Value

Molecular Formula C7H8BrN
Molecular Weight 186.05
Appearance Amber

Flash Point 110 °C /230 °F[3]
Specific Gravity 1.490[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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